Cas no 98434-36-7 (Benzo[b]thiophen-5-amine, 3-bromo-)

• Product Name: Benzo[b]thiophen-5-amine, 3-bromo-
• CAS No: 98434-36-7
• MF: C₈H₆BrNS
• MW: 228.108939647675
• MDL: MFCD28669413
• CID: 4723435
• PubChem ID: 84029019
• Update Time: 2025-11-01

Benzo[b]thiophen-5-amine, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophen-5-amine, 3-bromo-
• 3-BROMOBENZO[B]THIOPHEN-5-AMINE
• 5-Amino-3-bromobenzothiophene
• MFCD28669413
• CS-0102077
• CS-16653
• 98434-36-7
• YDA43436
• AKOS023787146
• 3-bromo-1-benzothiophen-5-amine
• EN300-6822566
• SY261255

• MDL： MFCD28669413
• Inchi： 1S/C8H6BrNS/c9-7-4-11-8-2-1-5(10)3-6(7)8/h1-4H,10H2
• InChI Key： IIBSNWCQSOIJIO-UHFFFAOYSA-N
• SMILES： BrC1=CSC2C=CC(=CC=21)N

Computed Properties

• Exact Mass: 226.94043g/mol
• Monoisotopic Mass: 226.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3
• XLogP3: 3

Additional information on Benzo[b]thiophen-5-amine, 3-bromo-

Benzo[b]thiophen-5-amine, 3-bromo- (CAS No. 98434-36-7): An Overview and Recent Advances

Benzo[b]thiophen-5-amine, 3-bromo- (CAS No. 98434-36-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 3-Bromo-benzo[b]thiophen-5-amine, is characterized by its unique structural features, which include a benzo[b]thiophene core and a bromine substituent at the 3-position. These properties make it an attractive candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The benzo[b]thiophene scaffold is a well-known heterocyclic system that has been extensively studied due to its potential biological activities. The presence of the bromine substituent at the 3-position introduces additional reactivity and functionalization possibilities, making 3-Bromo-benzo[b]thiophen-5-amine a valuable intermediate in synthetic chemistry. Recent research has highlighted the compound's role in the synthesis of bioactive molecules and its potential as a building block for the development of new materials with tailored properties.

In the realm of medicinal chemistry, 3-Bromo-benzo[b]thiophen-5-amine has shown promise as a lead compound for drug discovery. Studies have demonstrated its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of 3-Bromo-benzo[b]thiophen-5-amine exhibited potent inhibitory activity against specific kinases, which are key enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases. This finding underscores the potential of 3-Bromo-benzo[b]thiophen-5-amine as a starting point for the development of novel therapeutic agents.

Beyond its medicinal applications, 3-Bromo-benzo[b]thiophen-5-amine has also found utility in materials science. The compound's aromatic structure and bromine substituent make it an excellent precursor for the synthesis of conjugated polymers and small molecules with tunable electronic properties. These materials have applications in organic electronics, such as organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs). A notable example is a study published in Advanced Materials, which demonstrated the use of 3-Bromo-benzo[b]thiophen-5-amine derivatives in the fabrication of high-performance OFETs with excellent charge transport properties.

The synthetic accessibility of 3-Bromo-benzo[b]thiophen-5-amine is another factor contributing to its widespread use. Various synthetic routes have been developed to access this compound efficiently. One common approach involves the bromination of benzo[b]thiophene followed by amination to introduce the amine functionality at the 5-position. Recent advancements in catalytic methods have further streamlined these synthetic processes, making 3-Bromo-benzo[b]thiophen-5-amine more readily available for research and industrial applications.

In conclusion, Benzo[b]thiophen-5-amine, 3-bromo- (CAS No. 98434-36-7) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for researchers and scientists working on the development of new drugs and advanced materials. As ongoing research continues to uncover new applications and properties, 3-Bromo-benzo[b]thiophen-5-amine is poised to play an increasingly important role in these fields.